Cas no 62149-25-1 (1,2-Benzenedicarboxylic acid, mono(4-carboxyphenyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono(4-carboxyphenyl) ester
• CAS No: 62149-25-1
• MF: C₁₅H₉O₆
• MW: 285.228364706039
• CID: 456330
• PubChem ID: 71389441
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, mono(4-carboxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(4-carboxyphenyl) ester
• 4-(2-carboxybenzoyl)oxybenzoate
• 4-[(2-Carboxybenzoyl)oxy]benzoate
• DTXSID30811444
• 62149-25-1

• Inchi： 1S/C15H10O6/c16-13(17)9-5-7-10(8-6-9)21-15(20)12-4-2-1-3-11(12)14(18)19/h1-8H,(H,16,17)(H,18,19)/p-1
• InChI Key： YJXHVCKJIZKDNW-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C1C=CC(C(=O)[O-])=CC=1

Computed Properties

• Exact Mass: 285.03987
• Monoisotopic Mass: 285.03991300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.73